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An In-depth Technical Guide to the Physical and Chemical Properties of Pure Niobium

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of pure niobium (Nb). Niobium, a refractory metal with atomic number 41,

possesses a unique combination of characteristics including high-temperature stability,

excellent corrosion resistance, and notable superconductivity, making it a critical material in

advanced scientific and industrial applications. This document summarizes key quantitative

data in structured tables, outlines methodologies for property determination, and includes

visualizations to illustrate fundamental concepts.

Atomic and Crystal Structure
Niobium is a transition metal located in Group 5 of the periodic table.[1] Its atomic properties

and crystal lattice are fundamental to its macroscopic behavior. The electron configuration of

niobium is [Kr] 4d⁴ 5s¹, which is atypical for its group and contributes to its physical and

chemical characteristics.[2][3] Pure niobium metal exists in a body-centered cubic (BCC)

crystal structure from absolute zero up to its melting point.[4][5][6] This structure is key to its

ductility and mechanical properties.

Table 1: General, Atomic, and Crystal Properties of Niobium
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Property Value

General Properties

Atomic Number 41[2][7]

Standard Atomic Weight 92.90637 g/mol [2]

Appearance
Gray metallic, develops a bluish tinge when

oxidized[2][3]

Phase at STP Solid[1][4]

Atomic Properties

Electron Configuration [Kr] 4d⁴ 5s¹[3][6]

Atomic Radius 2.08 Å[6]

Covalent Radius 1.34 Å[6]

Ionic Radius (+5e) 0.69 Å[6][8]

Electronegativity (Pauling) 1.6[1][6]

Ionization Energy (1st) 652.1 kJ/mol[1]

Crystal Structure

| Crystal System | Body-Centered Cubic (BCC)[3][4][5][6] |

Caption: Body-Centered Cubic (BCC) crystal structure of Niobium.

Physical and Mechanical Properties
Niobium is classified as a refractory metal due to its very high melting point.[4] Despite its high

melting point, it has the lowest density among all refractory metals, making it valuable in

aerospace applications.[4] Pure, well-annealed niobium is soft and ductile, allowing it to be

easily formed into complex shapes.[2][5][9] However, its mechanical properties are highly

sensitive to impurities, which tend to increase its hardness and strength.[2]

Table 2: Thermal and Mechanical Properties of Niobium
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Property Value

Physical & Thermal Properties

Density 8.57 g/cm³[1][4][5]

Melting Point 2477 °C (2750 K)[1][4]

Boiling Point 4744 °C (5017 K)[1][4]

Thermal Conductivity (at 300 K) 53.7 W/(m·K)[2][4]

Coefficient of Thermal Expansion (at 20 °C) 7.3 x 10⁻⁶ K⁻¹[1][4]

Specific Heat Capacity 265 J/(kg·K)[1][6]

Heat of Fusion 26.8 kJ/mol[1][8]

Heat of Vaporization 680 kJ/mol[8]

Mechanical Properties (Annealed, Room Temp.)

Tensile Strength ~125 - 275 MPa[10][11]

Yield Strength (0.2% offset) ~70 - 207 MPa[9][11][12]

Young's Modulus (Modulus of Elasticity) 105 GPa[1][10]

Shear Modulus 38 GPa[1][10]

Poisson's Ratio 0.40[1][10]

Hardness (Mohs Scale) 6.0[1]

Hardness (Vickers) 1320 MPa[1]

| Elongation at Break | >25%[11] |

Electrical and Magnetic Properties
Pure niobium is a paramagnetic metal.[1][2] One of its most significant properties is its

superconductivity at cryogenic temperatures. It is one of three elemental Type II

superconductors, meaning it remains superconducting even in the presence of strong magnetic
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fields.[2] Its critical temperature of 9.2 K is the highest among all elemental superconductors.[1]

[2] The superconducting properties of niobium are strongly dependent on its purity.[2]

Table 3: Electrical and Magnetic Properties of Niobium

Property Value

Electrical Properties

Electrical Resistivity (at 0 °C) 152 nΩ·m[2][4]

Electrical Conductivity 6.7 x 10⁶ S/m[1]

Superconducting Critical Temperature (Tc) 9.2 K[1][2]

Superconductor Type Type II[2]

Magnetic Properties

Magnetic Type Paramagnetic[1][2]

Volume Magnetic Susceptibility 2.37 x 10⁻⁴ (SI)[1]

| Thermal Neutron Capture Cross-Section | 1.15 barns[6] |

Chemical Properties and Corrosion Resistance
Niobium exhibits excellent corrosion resistance to a wide array of aggressive media, a

property attributed to the spontaneous formation of a dense, stable, and self-healing passive

oxide film, primarily niobium pentoxide (Nb₂O₅).[5][13][14] This protective layer renders it inert

to most mineral acids, organic acids, and salt solutions at temperatures below 100°C.[14][15]

While its corrosion resistance is not as absolute as that of tantalum, its lower cost and greater

availability make it a preferred material for many chemical processing applications.[2] At

elevated temperatures (above 400°C), it becomes susceptible to oxidation and reacts with

halogens, nitrogen, and carbon.[10][16]

Table 4: Summary of Niobium's Corrosion Resistance
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Corrosive Agent Resistance at < 100°C Notes

Hydrochloric Acid (HCl) Excellent[14]
Resistant to all
concentrations.

Sulfuric Acid (H₂SO₄) Excellent
Resistant to most

concentrations.

Nitric Acid (HNO₃) Excellent[14]
Widely used in nitric acid

production facilities.[13]

Aqua Regia Excellent[14] Resistant at room temperature.

Hydrofluoric Acid (HF) Poor
Dissolves niobium, especially

when mixed with nitric acid.[16]

Alkali Solutions (e.g., NaOH) Moderate to Poor
Attacked by hot, concentrated

alkali solutions.

Liquid Metals (Li, Na, K, Pb) Excellent[14]
High resistance to many

molten metals.[14]

| Salt Solutions (e.g., FeCl₃) | Excellent[14] | Highly resistant to corrosion from most salt

solutions. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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